Cas no 2680854-25-3 (2-benzyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 2-benzyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680854-25-3
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5650402
• PubChem ID: 165912786
• Update Time: 2025-10-22

2-benzyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28281465
• 2680854-25-3
• 2-benzyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2-benzyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C14H17NO4/c1-2-8-19-14(18)15-10-12(13(16)17)9-11-6-4-3-5-7-11/h2-7,12H,1,8-10H2,(H,15,18)(H,16,17)
• InChI Key： NXYUNRMRGKLRPG-UHFFFAOYSA-N
• SMILES： OC(C(CNC(=O)OCC=C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-benzyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

2-Benzyl-3-{(Prop-2-en-1-yloxy)carbonylamino}propanoic Acid: A Promising Compound in Medicinal Chemistry

2-Benzyl-3-{(Prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680854-25-3) represents a novel molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of amino acid derivatives and exhibits unique structural features that may contribute to its biological activity. The molecular framework of this compound includes a benzyl group, a prop-2-en-1-yloxy moiety, and a carbonylamino functionality, which collectively form a complex scaffold with potential therapeutic applications.

The prop-2-en-1-yloxy group is a key structural element that may influence the compound's reactivity and interaction with biological targets. This moiety is derived from a propenyl chain, which is known to participate in various biochemical pathways. The presence of a carbonylamino group suggests the possibility of forming hydrogen bonds with target proteins, enhancing the compound's affinity for specific receptors. These structural features make 2-benzyl-3-{(prop-2-en-1-yloxy)carbonylamyo}propanoic acid a candidate for further exploration in drug development.

Recent advancements in drug discovery have highlighted the importance of molecular diversity in identifying novel therapeutic agents. The 2-benzyl substituent in this compound may confer additional pharmacological properties, such as improved solubility or enhanced metabolic stability. Researchers are increasingly focusing on the design of multifunctional molecules that can address multiple disease mechanisms simultaneously. This compound's unique structure may align with these trends, offering new opportunities for therapeutic innovation.

Studies on amino acid derivatives have shown that modifications to the side chains can significantly impact biological activity. For instance, the introduction of an oxy functional group in the prop-2-en-1-yloxy moiety may alter the compound's interaction with target proteins. This could lead to the development of targeted therapies with improved efficacy and reduced side effects. The carbonylamino functionality further enhances the compound's potential for forming stable interactions with biological macromolecules.

The benzyl group in this compound is a well-known moiety in pharmaceutical chemistry, often used to modulate drug metabolism and bioavailability. The presence of a benzyl substituent may also contribute to the compound's ability to cross the blood-brain barrier, making it a candidate for neurological disorders. Recent research has demonstrated that benzyl-containing molecules can exhibit diverse biological activities, including antioxidant and anti-inflammatory properties, which are relevant to a wide range of therapeutic applications.

Current drug development strategies emphasize the importance of molecular design that balances potency with safety. The prop-2-en-1-yloxy moiety in 2-benzyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid may play a role in modulating the compound's pharmacokinetic profile. This could lead to improved drug delivery and reduced toxicity, which are critical factors in the development of safe and effective therapeutics. The carbonylamino functionality further supports the compound's potential for forming stable interactions with target proteins.

Advances in computational chemistry have enabled researchers to predict the behavior of complex molecules like 2-benzyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid. Molecular modeling studies suggest that this compound may interact with specific protein targets involved in disease pathways. These interactions could lead to the modulation of key biological processes, making the compound a promising candidate for further investigation. The prop-2-en-1-yloxy group may also contribute to the compound's ability to form hydrogen bonds with target proteins, enhancing its binding affinity.

The carbonylamino functionality in this compound is particularly noteworthy, as it can participate in various chemical reactions that may be relevant to its biological activity. This group may also facilitate the formation of covalent bonds with target molecules, which could enhance the compound's therapeutic potential. The benzyl substituent further contributes to the compound's structural complexity, which may influence its interactions with biological systems.

Recent studies on amino acid derivatives have highlighted the importance of structural modifications in improving therapeutic outcomes. The prop-2-en-1-yloxy moiety in 2-benzyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid may offer new opportunities for optimizing the compound's pharmacological properties. Researchers are increasingly focusing on the design of multifunctional molecules that can address complex disease mechanisms, and this compound's unique structure may align with these trends.

The benzyl group in this compound is a well-established functional group in pharmaceutical chemistry, known for its ability to influence drug metabolism and bioavailability. The presence of this group may also enhance the compound's ability to cross the blood-brain barrier, making it a candidate for neurological disorders. Recent research has shown that benzyl-containing molecules can exhibit a range of biological activities, including antioxidant and anti-inflammatory properties, which are relevant to multiple therapeutic applications.

Advancements in drug discovery have underscored the importance of molecular diversity in identifying novel therapeutic agents. The unique structure of 2-benzyl-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid may provide a foundation for the development of targeted therapies with improved efficacy and reduced side effects. The prop-2-en-1-yloxy group and the carbonylamino functionality collectively contribute to the compound's potential for forming stable interactions with biological targets, making it a promising candidate for further exploration.